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Compound of Interest

Compound Name: Pyrimidifen

Cat. No.: B132436

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research and informational purposes only.
Pyrimidifen is not approved for agricultural use in all regions, including the European Union
and the United Kingdom.[1] Users must consult and adhere to local, state, and federal
regulations regarding pesticide use. Always refer to the product label for specific application
instructions, safety precautions, and legal requirements.

Introduction

Pyrimidifen is a pyrimidinamine-based insecticide and acaricide effective against a wide range
of mite species, including the two-spotted spider mite (Tetranychus urticae), a significant pest in
strawberry cultivation.[1] This document provides an overview of Pyrimidifen, its mode of
action, and detailed protocols for its field application and efficacy testing on strawberries,
synthesized from available scientific literature and general pest management guidelines. Due
to the limited public availability of specific product labels for Pyrimidifen on strawberries, some
data, such as application rates and pre-harvest intervals, are based on general acaricide use in
strawberries and should be confirmed through field trials.

Mode of Action

Pyrimidifen acts as a mitochondrial complex | electron transport inhibitor (METI).[1] By
disrupting the production of ATP within the mitochondria of target pests, it effectively inhibits
cellular respiration, leading to paralysis and death. It functions as both a contact and stomach
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toxin.[1] Pyrimidifen is classified under the Insecticide Resistance Action Committee (IRAC)
Mode of Action Group 21A. To mitigate the development of resistance, it is recommended to
rotate Pyrimidifen with acaricides from different IRAC groups.

The signaling pathway for Pyrimidifen's mode of action can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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